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Compound of Interest

Compound Name:
2-(3-nitro-1H-pyrazol-1-

yl)cyclohexan-1-ol

CAS No.: 1248944-33-3

Cat. No.: B3225432

Get Quote

Executive Summary: The Nitro-Pyrazole Paradox
The nitro-1H-pyrazole scaffold occupies a unique and paradoxical niche in medicinal chemistry.

Historically viewed with caution due to the potential for mutagenicity and their use in energetic

materials (explosives), these derivatives have emerged as critical "warheads" in modern

infectious disease and oncology pipelines.

For the drug developer, the nitro-pyrazole moiety offers two distinct mechanistic advantages:

Bio-activation (The Warhead): In antitubercular applications, the nitro group acts as a

prodrug trigger, requiring enzymatic reduction to form reactive species that covalently bind to

targets like DprE1.

Electronic Modulation (The Scaffold): In kinase inhibitors (e.g., EGFR, VEGFR), the 4-nitro

group serves as a potent electron-withdrawing group (EWG), modulating the acidity of the

pyrazole NH and altering the electron density of the aromatic ring to enhance

-stacking interactions within the ATP-binding pocket.
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This guide analyzes the structure-activity relationships (SAR), specific mechanisms of action,

and validated synthesis protocols for this high-value chemical class.

Chemical Foundation & Structural Logic
The biological activity of nitro-pyrazoles is strictly governed by the position of the nitro group.

The 1H-pyrazole ring contains two nitrogen atoms: pyrrole-like (

) and pyridine-like (

).

Regioisomer Stability and Reactivity
4-Nitro-1H-pyrazole: The most biologically relevant isomer. The 4-position is nucleophilic in

the parent pyrazole, making it susceptible to electrophilic aromatic substitution (nitration). In

the resulting nitro-derivative, the EWG at C4 increases the acidity of the

-proton (

drops from ~14 to ~9.6), enhancing hydrogen bond donor capability.

3-Nitro and 5-Nitro: These are harder to synthesize directly via nitration due to the

deactivation of the ring. They are often synthesized via rearrangement of N-nitropyrazoles or

cyclization of nitro-1,3-dicarbonyls. These isomers are frequently explored in high-energy

density materials (HEDMs) but have specific utility in antibacterial agents where steric

positioning is key.

Therapeutic Sector 1: Antitubercular Activity
Mechanism: Suicide Inhibition of DprE1

The most authoritative application of nitro-pyrazoles is in the treatment of Mycobacterium

tuberculosis (Mtb). Unlike standard antibiotics, nitro-pyrazoles often function as prodrugs.

Mechanism of Action (MoA)
The target is Decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), an enzyme essential for

cell wall arabinan synthesis.[1][2]
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Entry: The nitro-pyrazole enters the mycobacterium.

Activation: The nitro group (

) is reduced to a nitroso group (

) by the flavin-dependent enzyme Ddn (deazaflavin-dependent nitroreductase) or by DprE1
itself.

Covalent Binding: The electrophilic nitroso intermediate reacts with the thiol group of

Cysteine 387 (Cys387) in the DprE1 active site.

Death: Formation of the covalent adduct irreversibly inhibits DprE1, halting cell wall

synthesis and causing lysis.

Visualization: DprE1 Inhibition Pathway
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Caption: Mechanism of "Suicide Inhibition" by nitro-pyrazole derivatives against M. tuberculosis

DprE1.

Therapeutic Sector 2: Oncology (Kinase Inhibition)
Mechanism: ATP-Competitive Inhibition (EGFR/VEGFR-2)

In cancer therapy, the nitro group is not reduced but acts as a static structural element.
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Electronic Effect: The 4-nitro group withdraws electron density, making the pyrazole ring

electron-deficient. This enhances

stacking interactions with electron-rich amino acid residues (e.g., Phenylalanine) in the
kinase ATP-binding pocket.

Hydrogen Bonding: The increased acidity of the pyrazole NH allows for stronger H-bonds

with the hinge region of kinases like EGFR.

Key Compound: Derivatives such as 3,5-dimethyl-4-nitro-1-phenylpyrazole have shown

micromolar IC50 values against MCF-7 and HepG2 cell lines, comparable to standard

inhibitors like Erlotinib in early screens.

Experimental Protocols
Protocol: High-Yield Synthesis of 4-Nitro-1H-Pyrazole
Direct nitration of pyrazole is inefficient (low yield, ~50%). The following "One-Pot, Two-Step"

method is the industry standard for high purity (>85%).

Reagents: Pyrazole (1.0 eq), Conc.

, Fuming

(98%), Fuming

(20% oleum).

Step-by-Step Methodology:

Sulfonation (In-situ protection):

Charge a round-bottom flask with Conc.

(2.1 eq).

Cool to 0–5°C in an ice bath.

Slowly add Pyrazole (1.0 eq) while stirring. Caution: Exothermic.
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Allow to warm to room temperature (RT) to form pyrazole sulfate.

Nitration:

Prepare a mixed acid solution of Fuming

(1.5 eq) and Fuming

(3.0 eq).

Add this mixture dropwise to the pyrazole sulfate solution at 0–5°C.

Once addition is complete, heat the reaction mixture to 50°C for 1.5 hours.

Isolation:

Pour the reaction mixture over crushed ice (200 mL per g of reactant).

A white precipitate (4-nitro-1H-pyrazole) will form immediately.

Filter the solid and wash with ice-cold water until the filtrate is neutral pH.

Purification: Recrystallize from ethyl ether/hexane if necessary.

Validation:

Yield: Expect 80–85%.

Melting Point: 160–162°C.

1H NMR (DMSO-d6):

13.9 (br s, NH), 8.5 (s, 2H, C3-H/C5-H).

Visualization: Synthesis Workflow
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Caption: Optimized "One-Pot" synthesis workflow for 4-nitro-1H-pyrazole to maximize yield and

safety.

Structure-Activity Relationship (SAR) Summary
The following table summarizes the biological impact of substituents on the nitro-pyrazole core,

synthesized from recent literature data.
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Substituent
Position

Modification Biological Effect
Therapeutic
Context

C-4 Nitro (-NO2)

Essential. Acts as

prodrug trigger or

EWG. Removal

abolishes

antitubercular activity.

TB, Oncology

C-3 / C-5 Methyl (-CH3)

Increases lipophilicity;

slight reduction in

electron deficiency of

the ring.

Bioavailability

C-3 / C-5 Trifluoromethyl (-CF3)

Increases metabolic

stability and

lipophilicity.

Oncology

N-1 Phenyl / Aryl

Enhances

hydrophobic

interaction in kinase

pockets.

Oncology (EGFR)

N-1 Free (-H)

Essential for H-bond

donation (e.g., to

hinge region).

General Binding

Safety & Toxicity Note
While 4-nitro-pyrazoles are potent therapeutics, the nitro group is a structural alert for

mutagenicity (Ames positive).

Risk: Reduction by intestinal flora can generate reactive hydroxylamines that interact with

host DNA.

Mitigation: During lead optimization, screen for "bystander" mammalian nitroreductase

activity. Compounds like Pretomanid (a nitroimidazooxazine) have successfully navigated

this by ensuring specificity to mycobacterial nitroreductases (Ddn) over human counterparts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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